Cas no 1785064-60-9 (5-Chloro-2-fluoro-4-methylbenzaldehyde)

• Product Name: 5-Chloro-2-fluoro-4-methylbenzaldehyde
• CAS No: 1785064-60-9
• MF: C₈H₆ClFO
• MW: 172.584044933319
• CID: 5002244
• Update Time: 2025-05-25

5-Chloro-2-fluoro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-methylbenzaldehyde

• Inchi： 1S/C8H6ClFO/c1-5-2-8(10)6(4-11)3-7(5)9/h2-4H,1H3
• InChI Key： VEJWUQDEWJIGMD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C(=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 5-Chloro-2-fluoro-4-methylbenzaldehyde

5-Chloro-2-fluoro-4-methylbenzaldehyde: A Comprehensive Overview

The compound 5-Chloro-2-fluoro-4-methylbenzaldehyde (CAS No. 1785064-60-9) is a highly specialized aromatic aldehyde with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a chlorine atom at the 5-position, a fluorine atom at the 2-position, and a methyl group at the 4-position on the benzene ring. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 5-Chloro-2-fluoro-4-methylbenzaldehyde in the development of advanced materials, particularly in the synthesis of novel polymers and organic semiconductors. Researchers have demonstrated that the compound's electronic characteristics, influenced by its halogen substituents, can be tailored to enhance the performance of organic electronic devices. For instance, its use as an intermediate in the synthesis of n-type semiconductors has shown promise in improving charge transport properties, which is a critical factor in the design of efficient organic photovoltaic cells.

In addition to its role in materials science, 5-Chloro-2-fluoro-4-methylbenzaldehyde has also garnered attention in medicinal chemistry. The compound's ability to act as a chiral inducer in asymmetric synthesis has been explored in recent publications. By incorporating this aldehyde into peptide synthesis, scientists have achieved higher enantioselectivity, which is essential for producing biologically active compounds with specific stereochemical configurations. This advancement underscores the compound's versatility and its potential impact on drug discovery.

The synthesis of 5-Chloro-2-fluoro-4-methylbenzaldehyde involves a multi-step process that typically begins with the halogenation of a suitable benzene derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental footprint of production. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve yield and purity, making this compound more accessible for large-scale applications.

From a structural standpoint, 5-Chloro-2-fluoro-4-methylbenzaldehyde exhibits interesting reactivity due to the electron-withdrawing effects of chlorine and fluorine atoms. These effects influence not only the stability of intermediates during synthesis but also the compound's reactivity in subsequent reactions. For instance, its use as a precursor in click chemistry has been documented, where its aldehyde group facilitates efficient coupling reactions under mild conditions. This property makes it an attractive candidate for constructing complex molecular architectures.

Furthermore, recent studies have explored the application of 5-Chloro-2-fluoro-4-methylbenzaldehyde in sensor technology. By incorporating this compound into metalloporphyrin-based sensors, researchers have developed devices capable of detecting trace amounts of harmful gases with high sensitivity. The compound's ability to coordinate with metal ions while maintaining structural integrity has proven crucial in enhancing sensor performance.

In terms of environmental impact, 5-Chloro-2-fluoro-4-methylbenzaldehyde has been evaluated for its biodegradability and toxicity profiles. Preliminary studies suggest that under controlled conditions, the compound undergoes gradual degradation without releasing toxic byproducts. This finding is particularly important for industries considering its use in green chemistry applications.

Looking ahead, the continued exploration of 5-Chloro-2-fluoro-4-methylbenzaldehyde is expected to yield further insights into its potential uses across diverse scientific domains. Its unique combination of electronic properties and functional groups positions it as a valuable tool for addressing current challenges in materials science, medicinal chemistry, and environmental technology.